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Compound of Interest

2-(4-Chlorophenoxy)-5-
Compound Name:
nitropyridine
CAS No.: 28232-30-6
Cat. No.: B1296033
- 7

An In-Depth Technical Guide to the Chemical Properties and Applications of 2-(4-
Chlorophenoxy)-5-nitropyridine

Introduction

2-(4-Chlorophenoxy)-5-nitropyridine is a substituted pyridine derivative that serves as a
valuable intermediate in organic synthesis. Its molecular architecture, featuring a pyridine core
functionalized with a nitro group and a chlorophenoxy moiety, imparts a unique reactivity profile
that is leveraged in the development of more complex molecules. The electron-withdrawing
nature of the nitro group significantly influences the electronic properties of the pyridine ring,
making the compound a key building block in the synthesis of various target compounds,
particularly within the pharmaceutical and agrochemical industries.[1][2] This guide provides a
comprehensive overview of its chemical properties, synthesis, reactivity, and safe handling
protocols, tailored for researchers and professionals in drug development and chemical
sciences.

Chemical Identity and Physicochemical Properties

Precise identification and understanding of the fundamental physical properties of a chemical
are paramount for its effective use in research and development. The key identifiers and
properties of 2-(4-Chlorophenoxy)-5-nitropyridine are summarized below.
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Property Value Source(s)

2-(4-chlorophenoxy)-5-
IUPAC Name ) . [3]
nitropyridine

CAS Number 28232-30-6 [4][5]
Chemical Formula C11H7CIN203 [41[5]
Molecular Weight 250.64 g/mol [4115]

Off-white to pale yellow
Appearance _ [6]
crystalline powder

Melting Point 93 °C [41[5]

N Insoluble in water. Soluble in
Solubility [6]
MDC, Acetone, Methanol.

ZQVHTTABFLHMPA-
InChl Key [3]
UHFFFAOYSA-N

Synthesis and Reactivity

The synthesis of 2-(4-Chlorophenoxy)-5-nitropyridine is typically achieved via a nucleophilic
aromatic substitution (SNAr) reaction. This common and efficient method involves the reaction
of a halo-nitropyridine with a corresponding phenoxide.

Synthetic Pathway

The most direct route involves the reaction of 2-chloro-5-nitropyridine with 4-chlorophenol in
the presence of a base. The base, such as potassium carbonate or sodium hydride,
deprotonates the hydroxyl group of 4-chlorophenol to form the more nucleophilic 4-
chlorophenoxide ion. This phenoxide then attacks the electron-deficient carbon atom at the C2
position of the pyridine ring, displacing the chloride leaving group. The nitro group at the C5
position is critical for this reaction, as its strong electron-withdrawing effect activates the
pyridine ring towards nucleophilic attack.
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Caption: General workflow for the synthesis of 2-(4-Chlorophenoxy)-5-nitropyridine.

Reactivity Profile

The reactivity of 2-(4-Chlorophenoxy)-5-nitropyridine is governed by its functional groups:

» Nitro Group: The nitro group can be reduced to an amino group, providing a route to 5-
amino-2-(4-chlorophenoxy)pyridine. This transformation opens up a wide range of
subsequent derivatizations, such as diazotization or acylation, making it a versatile precursor
for various pharmaceutical scaffolds.

e Pyridine Ring: The pyridine nitrogen can be quaternized. The ring itself can undergo further
substitution reactions, although the existing substituents heavily influence the position and
feasibility of such reactions.

» Ether Linkage: The ether bond is generally stable but can be cleaved under harsh acidic or
reductive conditions.

Applications in Drug Development and
Agrochemicals

Heterocyclic compounds, particularly those containing pyridine and nitropyridine motifs, are
foundational in medicinal chemistry and agrochemical science.[1][2]

o Pharmaceutical Intermediate: 2-(4-Chlorophenoxy)-5-nitropyridine serves as a key
intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs).[1][7] The presence
of multiple functional groups allows for its elaboration into more complex molecules with
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potential therapeutic activities, including anti-inflammatory, anti-cancer, and antimicrobial
properties.[2] The core structure is a scaffold that can be modified to optimize biological
activity and pharmacokinetic properties.

e Agrochemical Synthesis: Similar to its role in pharmaceuticals, this compound is used to
create novel pesticides, herbicides, and plant growth regulators.[2][7] The stability and
predictable reactivity of the nitropyridine core are advantageous for constructing effective
and stable agrochemicals.[2]

Experimental Protocol: Synthesis

The following is a representative laboratory-scale procedure for the synthesis of 2-(4-
Chlorophenoxy)-5-nitropyridine.

Obijective: To synthesize 2-(4-Chlorophenoxy)-5-nitropyridine from 2-chloro-5-nitropyridine
and 4-chlorophenol via a nucleophilic aromatic substitution reaction.

Materials:

2-Chloro-5-nitropyridine (1.0 eq)

e 4-Chlorophenol (1.1 eq)

e Anhydrous Potassium Carbonate (K2COs) (1.5 eq)

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa)

e Deionized water

Procedure:
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e Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2-chloro-5-nitropyridine, 4-chlorophenol, and anhydrous potassium
carbonate.

e Solvent Addition: Add anhydrous DMF to the flask. The solvent volume should be sufficient to
dissolve the reactants upon heating.

o Reaction Execution: Heat the reaction mixture to 80-90 °C with vigorous stirring. The
causality for heating is to provide the necessary activation energy for the SNAr reaction,
which is typically slow at room temperature.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting material (2-chloro-5-nitropyridine) is consumed.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the
reaction mixture into a separatory funnel containing deionized water.

o Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers.
The purpose of this step is to isolate the desired product, which is more soluble in the
organic phase, from the inorganic salts and residual DMF.

e Washing: Wash the combined organic layers with deionized water and then with brine. The
brine wash helps to remove residual water from the organic phase.

» Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate the filtrate under reduced pressure to yield the crude product.

 Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to obtain the final product as a crystalline solid.

e Characterization: Confirm the identity and purity of the product by measuring its melting point
and obtaining spectroscopic data (*H NMR, 3C NMR, IR, MS). The melting point should be
sharp and consistent with the literature value of 93 °C.[4][5]

Safety and Handling
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Proper handling of 2-(4-Chlorophenoxy)-5-nitropyridine is essential to ensure laboratory
safety. The compound is classified as hazardous, and appropriate precautions must be taken.

GHS Hazard Information

Hazard Class Statement GHS Pictogram

Skin Irritation H315: Causes skin irritation Warning

o H319: Causes serious eye ]
Eye Irritation L Warning
irritation

o H317: May cause an allergic ]
Sensitization ] ) Warning
skin reaction

Data synthesized from available safety information.[4]

Precautionary Measures and First Aid

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[6]

e Handling: Avoid breathing dust.[6] Wash hands thoroughly after handling.[6] Do not eat,
drink, or smoke when using this product.[6]

o First Aid (Eyes): Immediately rinse cautiously with water for several minutes.[4] Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[6]

 First Aid (Skin): Wash with plenty of soap and water. If skin irritation or rash occurs, seek
medical attention.[4][6]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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» Discovery of 2-[(2,4-dichlorophenyl)amino]-N-[(tetrahydro- 2H-pyran-4-yl)methyl]-4-
(trifluoromethyl)- 5-pyrimidinecarboxamide, a selective CB2 receptor agonist for the
treatment of inflammatory pain. PubMed, National Center for Biotechnology Information.
[Link]

¢ One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine.

o 4-(4,5-bis(4-chlorophenyl)-2-(2-isopropoxy-4-methoxyphenyl)-4,5-dihydro-1H-imidazole-1-
carbonyl)piperazin-2-one | C30H30CI2N404 | CID 216345. PubChem, National Center for
Biotechnology Information. [Link]

e 2-Fluoro-5-nitropyridine | CSH3FN202 | CID 95264. PubChem, National Center for
Biotechnology Information. [Link]

» 5-Nitrofuran-Tagged Oxazolyl Pyrazolopiperidines: Synthesis and Activity against ESKAPE
Pathogens. MDPI. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [2-(4-Chlorophenoxy)-5-nitropyridine chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1296033#2-4-chlorophenoxy-5-nitropyridine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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